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Compound of Interest

Compound Name: Rilopirox

Cat. No.: B1679338

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the antifungal agent Rilopirox, focusing on
its efficacy against contemporary and resistant fungal isolates. It compares its performance
with established antifungal drugs, supported by experimental data and detailed protocols to aid
in research and development.

Introduction to Rilopirox

Rilopirox is a synthetic hydroxypyridone antifungal agent, a class of drugs structurally distinct
from the more common azoles and polyenes.[1] It exhibits broad-spectrum, fungicidal activity
against a wide range of common fungal pathogens, including yeasts and molds.[2][3] Notably,
Rilopirox has demonstrated efficacy against fungal strains resistant to other treatments, such
as fluconazole-resistant Candida species, making it a valuable candidate for further
investigation and development, particularly in the context of rising antifungal resistance.[4]

Mechanism of Action

Unlike azole antifungals that inhibit ergosterol synthesis, the primary mechanism of action for
hydroxypyridones like Rilopirox is the chelation of polyvalent metal cations, particularly ferric
iron (Fe3*).[3][5][6] This high affinity for iron disrupts essential metabolic processes within the
fungal cell by inhibiting metal-dependent enzymes.[5] These enzymes are critical for various
cellular functions, including mitochondrial electron transport (respiration) and the detoxification
of reactive oxygen species (ROS).[1][7] The resulting metabolic collapse and oxidative stress

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1679338?utm_src=pdf-interest
https://www.benchchem.com/product/b1679338?utm_src=pdf-body
https://www.benchchem.com/product/b1679338?utm_src=pdf-body
https://www.benchchem.com/product/b1679338?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16681805/
https://pubmed.ncbi.nlm.nih.gov/9100079/
https://pubmed.ncbi.nlm.nih.gov/2233892/
https://www.benchchem.com/product/b1679338?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10394849/
https://www.benchchem.com/product/b1679338?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2233892/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2013/018748s024%2C019824s023%2C020519s016lbl.pdf
https://nextstepsinderm.com/derm-topics/ciclopirox-therapeutic-cheat-sheet/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2013/018748s024%2C019824s023%2C020519s016lbl.pdf
https://pubmed.ncbi.nlm.nih.gov/16681805/
https://go.drugbank.com/drugs/DB01188
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

lead to fungal cell death.[1] At higher concentrations, Rilopirox may also alter the permeability
of the fungal cell membrane.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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